Cas no 1517259-81-2 (3-(1-methyl-1H-pyrazol-3-yl)butanoic acid)

• Product Name: 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid
• CAS No: 1517259-81-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6239600
• PubChem ID: 82597686
• Update Time: 2025-05-26

3-(1-methyl-1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid
• EN300-1854186
• 1517259-81-2

• Inchi： 1S/C8H12N2O2/c1-6(5-8(11)12)7-3-4-10(2)9-7/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： VNGJKIRUQOMXOW-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid

Introduction to 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid (CAS No. 1517259-81-2)

3-(1-methyl-1H-pyrazol-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1517259-81-2, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a pyrazole core substituted with a butanoic acid moiety, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural integrity of this compound, with its unique functional groups, positions it as a versatile scaffold for medicinal chemistry investigations.

The pyrazole ring is a heterocyclic aromatic structure that is widely recognized for its pharmacological properties. It serves as a key pharmacophore in numerous drugs, contributing to activities such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 1-methyl-1H-pyrazol-3-yl substituent in 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid enhances its chemical diversity, enabling interactions with biological targets that may not be accessible to simpler pyrazole derivatives.

The butanoic acid component of the molecule introduces a carboxylic acid functional group, which is known for its ability to participate in hydrogen bonding and salt formation. This feature can be exploited to improve the solubility and bioavailability of drug candidates, critical factors in the development of effective therapeutics. The combination of these structural elements makes 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid for potential biological activity. These techniques allow researchers to predict interactions between the compound and biological targets with high precision, thereby accelerating the drug discovery process. Studies have shown that pyrazole derivatives can modulate various enzymatic pathways, making them attractive for therapeutic applications.

In particular, research has highlighted the role of pyrazole-based compounds in modulating inflammatory responses. The pyrazole core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid may exhibit anti-inflammatory properties, potentially making it useful in the treatment of chronic inflammatory diseases.

Additionally, the structural flexibility of 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. This approach is particularly valuable in hit-to-lead optimization, where subtle modifications can significantly enhance potency and selectivity. The butanoic acid moiety provides a handle for chemical modifications such as esterification or amide formation, expanding the synthetic possibilities and therapeutic potential.

Investigations into the pharmacokinetic properties of 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid have also been conducted. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Accurate pharmacokinetic data are essential for determining optimal dosing regimens and predicting potential side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the metabolic pathways of this compound.

The metabolic stability of 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid is a critical factor in its clinical applicability. Compounds that are rapidly metabolized may require frequent dosing or may be less effective due to rapid clearance from the body. Conversely, those that are too stable may accumulate to toxic levels. Balancing metabolic stability with efficacy is a key challenge in drug development, and compounds like 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid offer opportunities to explore this balance through structural optimization.

Future research directions for 3-(1-methyl-1H-pyrazol-3-yl)butanoic acid include exploring its potential in combination therapies. The ability to synergize multiple drugs can often lead to improved therapeutic outcomes compared to single-agent treatments. By pairing 3-(1-methyl-1H-pyrazol-3-yllutanoic acid) with other compounds that target different aspects of a disease pathway, researchers may uncover novel treatment strategies that are more effective than individual agents.

The growing interest in personalized medicine also presents an opportunity for leveraging compounds like 3-(1-methyl-l-lipazol-l-lutanoic acld). By correlating genetic profiles with responses to therapy, it may be possible to identify subpopulations of patients who are most likely to benefit from treatments involving this compound. This approach aligns with broader trends in precision medicine, where therapies are tailored to individual patient characteristics.

In conclusion, 31methyl-l-lipazollutanoic acld, CAS No. 1517259-s81-s2, represents a promising scaffold for pharmaceutical development Its unique structural features offer opportunities for modulating biological pathways relevant to various diseases particularly inflammation Its potential applications span from drug discoveryto personalized medicine highlighting its significance as an area of ongoing research